Cas no 57191-02-3 (Urea, N,N-dimethyl-N'-[4-[[6-(trifluoromethyl)-2-pyridinyl]thio]phenyl]-)

• Product name: Urea, N,N-dimethyl-N'-[4-[[6-(trifluoromethyl)-2-pyridinyl]thio]phenyl]-
• CAS No: 57191-02-3
• MF: C₁₅H₁₄F₃N₃OS
• MW: 341.351372241974
• CID: 346236
• PubChem ID: 21391504

Urea, N,N-dimethyl-N'-[4-[[6-(trifluoromethyl)-2-pyridinyl]thio]phenyl]- Chemical and Physical Properties

Names and Identifiers

• Urea, N,N-dimethyl-N'-[4-[[6-(trifluoromethyl)-2-pyridinyl]thio]phenyl]-
• 1,1-dimethyl-3-[4-[6-(trifluoromethyl)pyridin-2-yl]sulfanylphenyl]urea
• SCHEMBL11688912
• N,N-Dimethyl-N'-(4-{[6-(trifluoromethyl)pyridin-2-yl]sulfanyl}phenyl)urea
• 57191-02-3
• KNTPAODKKYFUPK-UHFFFAOYSA-N
• DTXSID60612880

• Inchi： InChI=1S/C15H14F3N3OS/c1-21(2)14(22)19-10-6-8-11(9-7-10)23-13-5-3-4-12(20-13)15(16,17)18/h3-9H,1-2H3,(H,19,22)
• InChI Key： KNTPAODKKYFUPK-UHFFFAOYSA-N
• SMILES： CN(C(NC1=CC=C(SC2C=CC=C(C(F)(F)F)N=2)C=C1)=O)C

Computed Properties

• Exact Mass: 341.08112
• Monoisotopic Mass: 341.08096774g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 398
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 70.5Ų

Experimental Properties

• PSA: 45.23